![molecular formula C28H23ClFNO4S B300532 5-[3-Allyl-4-(benzyloxy)-5-methoxybenzylidene]-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione](/img/structure/B300532.png)
5-[3-Allyl-4-(benzyloxy)-5-methoxybenzylidene]-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-[3-Allyl-4-(benzyloxy)-5-methoxybenzylidene]-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione, also known as AMTZD, is a thiazolidinedione derivative that has been studied for its potential use in treating various diseases. This compound has shown promising results in scientific research, particularly in its ability to inhibit cancer cell growth.
Mechanism of Action
The mechanism of action of 5-[3-Allyl-4-(benzyloxy)-5-methoxybenzylidene]-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione involves its ability to inhibit the activity of the enzyme PPARγ, which is involved in regulating cell growth and differentiation. By inhibiting PPARγ activity, this compound can induce apoptosis in cancer cells and inhibit their growth.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including inhibition of cancer cell growth, induction of apoptosis in cancer cells, and anti-inflammatory effects. Additionally, this compound has been shown to improve insulin sensitivity in diabetic rats.
Advantages and Limitations for Lab Experiments
One advantage of using 5-[3-Allyl-4-(benzyloxy)-5-methoxybenzylidene]-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione in lab experiments is its ability to inhibit cancer cell growth, which makes it a promising candidate for further research into cancer treatments. However, one limitation of using this compound in lab experiments is its potential toxicity, which may limit its use in certain applications.
Future Directions
There are several potential future directions for research on 5-[3-Allyl-4-(benzyloxy)-5-methoxybenzylidene]-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione, including further studies into its mechanism of action and its potential use in treating other diseases such as inflammation and diabetes. Additionally, further research into the toxicity of this compound and its potential side effects will be important for determining its suitability for use in human patients.
Synthesis Methods
The synthesis of 5-[3-Allyl-4-(benzyloxy)-5-methoxybenzylidene]-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione involves several steps, including the condensation of 3-allyl-4-hydroxybenzaldehyde with 5-methoxy-2-nitrobenzyl bromide, followed by reduction of the nitro group and protection of the resulting amine. The protected amine is then reacted with 2-chloro-6-fluorobenzyl bromide and thiazolidinedione to yield this compound.
Scientific Research Applications
5-[3-Allyl-4-(benzyloxy)-5-methoxybenzylidene]-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been studied for its potential use in treating various diseases, including cancer, diabetes, and inflammation. In particular, this compound has shown promising results in inhibiting cancer cell growth and inducing apoptosis in cancer cells.
properties
Molecular Formula |
C28H23ClFNO4S |
---|---|
Molecular Weight |
524 g/mol |
IUPAC Name |
(5Z)-3-[(2-chloro-6-fluorophenyl)methyl]-5-[(3-methoxy-4-phenylmethoxy-5-prop-2-enylphenyl)methylidene]-1,3-thiazolidine-2,4-dione |
InChI |
InChI=1S/C28H23ClFNO4S/c1-3-8-20-13-19(14-24(34-2)26(20)35-17-18-9-5-4-6-10-18)15-25-27(32)31(28(33)36-25)16-21-22(29)11-7-12-23(21)30/h3-7,9-15H,1,8,16-17H2,2H3/b25-15- |
InChI Key |
KOVHAMRDJDRMSK-MYYYXRDXSA-N |
Isomeric SMILES |
COC1=CC(=CC(=C1OCC2=CC=CC=C2)CC=C)/C=C\3/C(=O)N(C(=O)S3)CC4=C(C=CC=C4Cl)F |
SMILES |
COC1=CC(=CC(=C1OCC2=CC=CC=C2)CC=C)C=C3C(=O)N(C(=O)S3)CC4=C(C=CC=C4Cl)F |
Canonical SMILES |
COC1=CC(=CC(=C1OCC2=CC=CC=C2)CC=C)C=C3C(=O)N(C(=O)S3)CC4=C(C=CC=C4Cl)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.